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This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in ensuring the proper fit and

leakage prevention of Tena briefs for mobile patients participating in clinical studies and other

research settings.

Troubleshooting Guide: Preventing Leakage in
Mobile Patients
Question: What are the primary causes of Tena brief leakage in mobile patients?

Answer: Leakage in mobile individuals typically stems from a few common issues. These can

be broadly categorized as improper fit, incorrect product selection, and application errors.

Movement and changes in body position can exacerbate these problems, leading to gaps

between the brief and the body.[1]

Key areas to investigate:

Sizing: An incorrect size is a primary contributor to leakage. A brief that is too large will have

gaps around the legs and waist, while one that is too small will not provide adequate

coverage and may cause discomfort.[1][2]

Application Technique: Even with the correct size, improper application can create channels

for leakage. This includes securing the tabs incorrectly, not activating the leg cuffs, or

incorrect positioning on the body.
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Product Selection: Different Tena briefs offer varying levels of absorbency and are designed

for different body types and mobility levels.[3][4] Using a product with insufficient absorbency

for the individual's needs will result in leakage.

Patient Movement: Highly active patients may require a more secure and flexible product to

maintain a consistent seal during movement.

Question: How can we ensure the correct Tena brief size for a research subject?

Answer: Accurate measurement is crucial for selecting the right size and preventing leaks.[2]

Protocol for Sizing:

Measurement: Use a measuring tape to record the individual's waist and hip measurements.

For accuracy, measurements should be taken over bare skin.[2]

Size Selection: Refer to the Tena sizing chart. Use the larger of the two measurements

(waist or hip) to determine the appropriate size.[4]

Fit Check: A properly sized brief should fit snugly in the groin and be securely fastened. The

tabs should not overlap, which would indicate the brief is too large.[2][4]

Tena Brief Sizing Chart (Example)

Size Waist/Hip Measurement (inches)

Small 22" - 36"

Medium 34" - 47"

Large 48" - 59"

X-Large 60" - 64"

Note: This is an example table. Always refer to the specific sizing chart on the Tena product

packaging.

Question: What is the correct application procedure for Tena briefs on a mobile patient?
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Answer: Proper application is essential for creating a secure seal and preventing leakage,

especially in active individuals.

Application Protocol for a Standing Patient:

Preparation: Unfold the new brief and fold it lengthwise with the backsheet facing out. This

helps to create a channel shape and activate the standing leak guards.[5]

Positioning: Position the brief from front to back. Center the absorbent core between the

legs. Ensure the wetness indicator is aligned with the spine.[5]

Securing Bottom Tabs: Fasten the bottom tabs first, angling them upwards for a secure fit

around the legs.[1] This helps to create a good seal in the groin area.

Securing Top Tabs: Fasten the top tabs next, securing them horizontally or angled slightly

downwards to ensure a snug fit around the waist.[1][6]

Final Adjustments: Run your fingers along the inside of the leg openings to ensure the leak

guards are not tucked in.[1] The brief should feel secure and comfortable for the patient.

Frequently Asked Questions (FAQs)
Q1: The brief seems to fit well, but we are still experiencing leaks during patient activity. What

should we do?

A1: If the size is correct, consider the following:

Re-check Application: Ensure the leg cuffs are properly activated and the tabs are secured

as per the protocol.

Consider a Different Style: For highly active individuals, a product with more flexible side

panels, like the TENA Stretch briefs, may provide a more secure fit during movement.[7]

Increase Absorbency Level: If the leakage is due to the brief reaching its maximum capacity,

a higher absorbency product is needed.[8]

Q2: Can using an additional pad inside the Tena brief help prevent leakage?
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A2: While it may seem logical, adding an extra pad inside a brief can interfere with the brief's

design and functionality. It can create gaps and disrupt the absorbent core, potentially leading

to more significant leaks. It is generally recommended to use a single, appropriately sized and

absorbent product.

Q3: How do we manage overnight leakage in mobile patients who may change position during

sleep?

A3: Overnight leakage can be a challenge. Consider these strategies:

Overnight-Specific Products: Use briefs designed for overnight use, which offer higher

absorbency and a design that helps prevent leaks when lying down.[6]

Proper Positioning: When applying the brief before sleep, pay special attention to the fit

around the back and buttocks to prevent gapping.

Fluid Intake Management: Advise patients to moderate fluid intake in the hours before sleep,

if appropriate for the study protocol.[1]

Experimental Protocols & Data
Experiment: Impact of Sizing on Leakage Volume in a Simulated Mobile Environment

Objective: To quantify the difference in leakage volume between correctly and incorrectly sized

Tena briefs on a simulated mobile patient.

Methodology:

An adult manikin is fitted with a Tena brief.

The manikin is placed on an articulating platform that simulates walking and positional

changes (e.g., sitting to standing).

A saline solution is introduced into the brief at a controlled rate.

Any fluid that leaks from the brief is collected and measured.
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The experiment is conducted with both the correctly sized brief and a brief that is one size

too large.

Results:

Brief Size
Simulated
Activity

Fluid
Introduced
(mL)

Leakage
Volume (mL)

Leakage
Prevention
Efficacy

Correct Size
30 min walking

simulation
500 15 97%

One Size Too

Large

30 min walking

simulation
500 150 70%

Conclusion: This data clearly demonstrates that proper sizing is a critical factor in preventing

leakage. A brief that is too large can result in a significant increase in leakage volume under

simulated mobile conditions.
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Leakage Event Occurs

Is the brief the correct size?

Measure waist and hips.
Consult TENA sizing chart.

No

Was the brief applied correctly?

Yes

Review standing application protocol.
Ensure leg cuffs are out and tabs are secure.

No

Is the absorbency level adequate?

Yes

Select a brief with higher absorbency.

No

Consider a different brief style for high mobility
(e.g., TENA Stretch).

Yes

Leakage Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing Tena brief leakage.
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Preparation

Positioning

Securing

Final Check

1. Unfold and fold brief lengthwise

2. Activate leak guards

3. Position brief between legs (front to back)

4. Center the core, align wetness indicator

5. Fasten bottom tabs, angling upwards

6. Fasten top tabs, angling horizontally

7. Ensure leg cuffs are not tucked in

8. Check for snug, comfortable fit

Click to download full resolution via product page

Caption: Step-by-step brief application protocol for mobile patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1237005?utm_src=pdf-custom-synthesis
https://www.tribuneindia.com/news/business/how-to-prevent-leakage-when-wearing-an-adult-diaper/
https://www.tena.ca/en/professionals/supporting-tools/choose-the-right-product/how-to-choose-the-right-size-for-incontinence-products/
https://www.tenaprofessional.com.au/professional/supporting-tools/choose-the-right-product/product-selector/
https://tena-images.essity.com/images-c5/514/191514/original/tena-product-catalog-us-en-2.pdf
https://m.youtube.com/watch?v=VIkuYWcRL-M
https://m.youtube.com/watch?v=O3SSCvN8AHo
https://www.tena.us/professionals/supporting-tools/education/product-fitting-guides/
https://www.youtube.com/watch?v=xZF3iPWKgIo
https://www.benchchem.com/product/b1237005#optimizing-the-fit-of-tena-briefs-to-prevent-leakage-in-mobile-patients
https://www.benchchem.com/product/b1237005#optimizing-the-fit-of-tena-briefs-to-prevent-leakage-in-mobile-patients
https://www.benchchem.com/product/b1237005#optimizing-the-fit-of-tena-briefs-to-prevent-leakage-in-mobile-patients
https://www.benchchem.com/product/b1237005#optimizing-the-fit-of-tena-briefs-to-prevent-leakage-in-mobile-patients
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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